N,N-dimethyl-4-(5-methyl-5,6-dihydrobenzimidazo[1,2-c]quinazolin-6-yl)aniline

• Molecular Formula: C23H22N4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N,N-dimethyl-4-(5-methyl-6H-benzimidazolo[1,2-c]quinazolin-6-yl)aniline
• InChI: InChI=1S/C23H22N4/c1-25(2)17-14-12-16(13-15-17)23-26(3)20-10-6-4-8-18(20)22-24-19-9-5-7-11-21(19)27(22)23/h4-15,23H,1-3H3
• InChI Key: DWIWEAXWNVCICI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(N2C3=CC=CC=C3N=C2C4=CC=CC=C41)C5=CC=C(C=C5)N(C)C

Description

N,N-DIMETHYL-N-[4-(5-METHYL-5,6-DIHYDRO[1,3]BENZIMIDAZO[1,2-C]QUINAZOLIN-6-YL)PHENYL]AMINE: is a complex organic compound with a unique structure that includes a benzimidazoquinazoline core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-DIMETHYL-N-[4-(5-METHYL-5,6-DIHYDRO[1,3]BENZIMIDAZO[1,2-C]QUINAZOLIN-6-YL)PHENYL]AMINE typically involves multi-step organic reactionsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and automated systems to control reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

N,N-DIMETHYL-N-[4-(5-METHYL-5,6-DIHYDRO[1,3]BENZIMIDAZO[1,2-C]QUINAZOLIN-6-YL)PHENYL]AMINE can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: This compound can participate in nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Common reagents for these reactions include acids, bases, and specific catalysts that can enhance the reaction rate and selectivity. Conditions such as temperature, pressure, and solvent choice are crucial for achieving the desired products .

Major Products

The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield quinazoline derivatives, while substitution reactions can introduce various functional groups onto the phenyl ring .

Scientific Research Applications

N,N-DIMETHYL-N-[4-(5-METHYL-5,6-DIHYDRO[1,3]BENZIMIDAZO[1,2-C]QUINAZOLIN-6-YL)PHENYL]AMINE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: This compound can be used in biochemical assays to investigate enzyme interactions and cellular pathways.

Industry: It can be used in the development of new materials with unique properties, such as polymers and coatings

Mechanism of Action

The mechanism of action of N,N-DIMETHYL-N-[4-(5-METHYL-5,6-DIHYDRO[1,3]BENZIMIDAZO[1,2-C]QUINAZOLIN-6-YL)PHENYL]AMINE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in cellular processes. The compound can modulate these targets’ activity, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

• N,N-Dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• N,N-Dimethylethylenediamine
• N,N-Dimethyl-1,3-propanediamine

Uniqueness

N,N-DIMETHYL-N-[4-(5-METHYL-5,6-DIHYDRO[1,3]BENZIMIDAZO[1,2-C]QUINAZOLIN-6-YL)PHENYL]AMINE is unique due to its benzimidazoquinazoline core, which imparts specific chemical and biological properties not found in simpler dimethylamine derivatives. This uniqueness makes it a valuable compound for research and industrial applications .